![molecular formula C15H22ClN5O B5464316 1'-(6-chloropyridazin-3-yl)-1,4'-bipiperidine-4'-carboxamide](/img/structure/B5464316.png)
1'-(6-chloropyridazin-3-yl)-1,4'-bipiperidine-4'-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1'-(6-chloropyridazin-3-yl)-1,4'-bipiperidine-4'-carboxamide, also known as BPC157, is a synthetic peptide consisting of 15 amino acids. It is a promising compound with potential therapeutic applications due to its ability to promote healing and tissue regeneration.
Mechanism of Action
The exact mechanism of action of 1'-(6-chloropyridazin-3-yl)-1,4'-bipiperidine-4'-carboxamide is not fully understood. However, it is believed to exert its effects by promoting the production of growth factors, enhancing angiogenesis, and stimulating the migration of cells involved in tissue repair. This compound has also been shown to increase the expression of genes involved in tissue regeneration and reduce the expression of genes involved in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to promote angiogenesis, which is the formation of new blood vessels. This is important for tissue repair and regeneration, as it provides the necessary nutrients and oxygen to the affected tissues. This compound has also been shown to increase the production of collagen, a protein that is essential for the formation of connective tissue.
Advantages and Limitations for Lab Experiments
1'-(6-chloropyridazin-3-yl)-1,4'-bipiperidine-4'-carboxamide has several advantages for lab experiments. It is stable and can be stored for long periods without degradation. It is also soluble in water, which makes it easy to administer to animals. However, this compound has some limitations. It is expensive to synthesize, which may limit its use in large-scale experiments. It also has a short half-life, which may require frequent dosing in some experiments.
Future Directions
There are several future directions for research on 1'-(6-chloropyridazin-3-yl)-1,4'-bipiperidine-4'-carboxamide. One area of interest is its potential use in the treatment of musculoskeletal injuries, such as tendon and ligament injuries. Another area of interest is its potential use in the treatment of inflammatory bowel disease, as it has been shown to have anti-inflammatory effects in the gastrointestinal tract. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects.
Synthesis Methods
1'-(6-chloropyridazin-3-yl)-1,4'-bipiperidine-4'-carboxamide can be synthesized using solid-phase peptide synthesis (SPPS) techniques. The process involves the sequential addition of amino acids to a growing peptide chain, with each amino acid being protected by a temporary protecting group. After the peptide chain is complete, the protecting groups are removed, and the peptide is purified using high-performance liquid chromatography (HPLC).
Scientific Research Applications
1'-(6-chloropyridazin-3-yl)-1,4'-bipiperidine-4'-carboxamide has been extensively studied for its therapeutic potential in various preclinical models. It has been shown to promote healing and tissue regeneration in several tissues, including the skin, muscle, bone, and gastrointestinal tract. This compound has also been shown to have anti-inflammatory, anti-ulcer, and analgesic effects.
Properties
IUPAC Name |
1-(6-chloropyridazin-3-yl)-4-piperidin-1-ylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22ClN5O/c16-12-4-5-13(19-18-12)20-10-6-15(7-11-20,14(17)22)21-8-2-1-3-9-21/h4-5H,1-3,6-11H2,(H2,17,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYEMRDJZJDQQKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2(CCN(CC2)C3=NN=C(C=C3)Cl)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.82 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.